Cas no 1804191-40-9 (2-(Difluoromethoxy)benzo[d]oxazole-4-carboxaldehyde)

• Product Name: 2-(Difluoromethoxy)benzo[d]oxazole-4-carboxaldehyde
• CAS No: 1804191-40-9
• MF: C₉H₅F₂NO₃
• MW: 213.137709379196
• CID: 4819926
• Update Time: 2025-05-20

2-(Difluoromethoxy)benzo[d]oxazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)benzo[d]oxazole-4-carboxaldehyde

• Inchi： 1S/C9H5F2NO3/c10-8(11)15-9-12-7-5(4-13)2-1-3-6(7)14-9/h1-4,8H
• InChI Key： KREGTRIKOCJLHL-UHFFFAOYSA-N
• SMILES： FC(OC1=NC2C(C=O)=CC=CC=2O1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3

Additional information on 2-(Difluoromethoxy)benzo[d]oxazole-4-carboxaldehyde

Research Brief on 2-(Difluoromethoxy)benzo[d]oxazole-4-carboxaldehyde (CAS: 1804191-40-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-(Difluoromethoxy)benzo[d]oxazole-4-carboxaldehyde (CAS: 1804191-40-9) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic aldehyde derivative, featuring a difluoromethoxy group at the 2-position of the benzoxazole core, has attracted significant attention due to its unique physicochemical properties and potential biological activities. Recent studies have focused on its role as a versatile intermediate for the synthesis of bioactive molecules targeting various disease pathways.

Structural analysis reveals that the presence of both the difluoromethoxy group and the aldehyde functionality in this compound provides multiple sites for chemical modifications, making it particularly valuable for structure-activity relationship (SAR) studies. The electron-withdrawing nature of the difluoromethoxy group influences the electronic distribution of the benzoxazole ring system, potentially enhancing binding interactions with biological targets. Computational modeling studies suggest that this compound may exhibit favorable drug-like properties, including appropriate lipophilicity and metabolic stability.

Recent synthetic applications have demonstrated the utility of 2-(Difluoromethoxy)benzo[d]oxazole-4-carboxaldehyde in the preparation of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry reported its successful incorporation into novel EGFR inhibitors showing improved selectivity profiles compared to existing therapies. The aldehyde group serves as a key handle for subsequent derivatization through reductive amination or condensation reactions, enabling rapid generation of compound libraries for biological screening.

In antimicrobial research, derivatives of this compound have shown promising activity against drug-resistant bacterial strains. The benzoxazole core appears to interact with bacterial topoisomerase enzymes, while the difluoromethoxy group may contribute to enhanced membrane permeability. Current investigations are exploring structure-optimization strategies to improve potency while maintaining favorable toxicity profiles.

Ongoing research is also examining the potential of 1804191-40-9 derivatives as modulators of inflammatory pathways. Preliminary in vitro data suggest that certain analogs can inhibit key cytokines involved in autoimmune disorders, possibly through interference with NF-κB signaling. These findings position this chemical scaffold as a valuable starting point for developing new anti-inflammatory agents with novel mechanisms of action.

From a drug development perspective, recent ADMET studies indicate that the parent compound exhibits acceptable metabolic stability in human liver microsomes, with the difluoromethoxy group showing resistance to oxidative metabolism. However, further optimization may be required to address potential issues with plasma protein binding and blood-brain barrier penetration, depending on the intended therapeutic application.

Future research directions for this compound class include exploration of its utility in PROTAC design, where the aldehyde functionality could serve as a linker attachment point, and investigation of its potential in covalent inhibitor development. The unique electronic properties imparted by the difluoromethoxy group may offer advantages in target engagement kinetics and residence time.